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An examination of the deliberate destruction of urban environments in Sarajevo, Aleppo, and
Gaza, detailing the methodologies of destruction, quantitative impacts, and the protocols used
for damage assessment.

The deliberate targeting and destruction of cities, a phenomenon termed "urbicide," has
become a critical feature of modern warfare.[1][2][3][4] This guide provides a comparative
analysis of urbicide across three significant post-Cold War conflicts: the siege of Sarajevo
(1992-1996), the battle for Aleppo (2012-2016), and the ongoing destruction in Gaza (2023-
present). It aims to furnish researchers with quantitative data, methodological protocols for
assessment, and a theoretical framework for understanding this distinct form of political
violence.[2]

Urbicide transcends mere physical destruction; it is a strategy aimed at annihilating the social,
cultural, and political life that cities foster.[1][5] By targeting the built environment—homes,
hospitals, cultural sites, and infrastructure—aggressors seek to dismantle the very possibility of
shared public life and heterogeneous community, often in pursuit of ethnic-nationalist or
political goals.[2][6]

Comparative Data on Urban Destruction

The following tables summarize key quantitative indicators of urbicide in Sarajevo, Aleppo, and
Gaza. Data is compiled from reports by the United Nations, the World Bank, and various
humanitarian organizations.
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Table 1: Overview of Conflict and Destruction

Indicator

Sarajevo (Bosnian
War)

Aleppo (Syrian Civil
War)

Gaza (2023-Present
Conflict)

Timeframe of Intense
Urbicide

April 1992 - February
1996 (1,425 days)[7]

July 2012 - December
2016

October 2023 -

Present

Primary Aggressors

Army of Republika
Srpska (VRS),
Yugoslav People's
Army (INA)[7]

Syrian Arab Army &
Allied Forces, Russian

Air Force

Israel Defense Forces
(IDF)

Methods of

Destruction

Sustained artillery
shelling, mortar
attacks, sniping,
deliberate targeting of

infrastructure.[8][9]

Aerial bombardment,
barrel bombs,
shelling, ground

offensives.[10]

Extensive aerial
bombardment,
shelling, bulldozing,
controlled demolitions.

[5]

Stated/Inferred Aims

Ethnic cleansing,
fragmentation of a
multicultural society
into homogenous

enclaves.[3]

Crush armed
opposition, regain
control of a major

urban center.

Dismantle Hamas
military and
governmental
capabilities, secure

release of hostages.

Table 2: Quantitative Impact Assessment
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Metric

Sarajevo

Aleppo

Gaza

Total Estimated

Financial Damage

€14 billion ($18.5
billion)[8]

US$7.8 - $9.4 billion
(as of Feb 2017)[11]

~US$18.5 billion (as
of Jan 2024)[12][13]

Housing Units

Damaged/Destroyed

Nearly every building
in the city was
damaged.[9] Specific
unit counts are less
systematically
documented than in
later conflicts.
Damage to housing
amounted to €1
billion.[8]

33,521 structures
damaged/destroyed
by Sept 2016.[14] In
some neighborhoods,
over 65% of buildings

were damaged.[14]

At least 370,000
housing units
damaged, including
79,000 completely
destroyed (as of Sept
2024).[13] This
represents up to 92%

of all housing.[15]

Healthcare Facilities

Damaged/Destroyed

Hospitals were
deliberately targeted.
[°]

Data included in
general infrastructure

damage.

84% of health facilities
damaged or
destroyed.[12]

Educational Facilities

Damaged/Destroyed

Schools were

deliberately targeted.
[°]

Data included in
general infrastructure

damage.

At least 88% of school
buildings damaged or
destroyed.[15]

Civilian Casualties
(Killed)

5,434 civilians killed
during the siege.[7]

Estimates vary widely
due to the nature of

the conflict.

Over 37,000 reported
killed (as of late
2024), with thousands
more missing under
rubble.

Internally Displaced
Population (IDP)

The siege trapped
~400,000 inhabitants.
The wider war created
2.7 million refugees
and IDPs.

Hundreds of
thousands displaced

from the city.

At least 1.9 million
people (over 85% of
the population)
internally displaced.
[13]

Debris Generated

(Approx. Tons)

Not systematically

guantified at the time.

Not systematically

quantified.

An estimated 26 to 50
million tons.[12][16]
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Methodological Protocols for Damage Assessment

The quantification of urbicide relies on a combination of remote and on-the-ground data
collection methods. The protocols have evolved with technological advancements.

Protocol 1: Satellite Imagery Analysis

This is the primary method for remote damage assessment in active or inaccessible conflict

zones.
» Objective: To identify and classify the level of damage to structures over a large urban area.
o Methodology:

o Data Acquisition: Obtain high-resolution satellite imagery (e.g., from providers like Maxar
or Pléiades) from pre-conflict and post-conflict time points.[14][17]

o Baseline Creation: Establish a baseline dataset of all structures from the pre-conflict
imagery. This can be done manually or using machine learning algorithms to detect
building footprints.[18][19]

o Comparative Analysis: Compare pre- and post-conflict images. Analysts, often supported
by Al and deep learning models, identify changes to each structure.[17][19]

o Damage Classification: Each affected structure is classified according to a standardized
scale. Acommon scale, used by agencies like UNITAR-UNOSAT, includes:

Destroyed: 75-100% of the structure is collapsed.[10]

Severely Damaged: 30-75% of the structure is collapsed.[10]

Moderately Damaged: 5-30% of the structure shows visible damage.[10]

Possibly Damaged: Limited visible damage.

o Data Aggregation & Visualization: The classified data is aggregated to produce statistics
on the number and percentage of damaged buildings, often visualized on maps at the
neighborhood level.[14][18]
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» Application: This protocol has been extensively used by organizations like the UN Satellite
Centre (UNOSAT) to report on the destruction in Aleppo and Gaza.[20]

Protocol 2: On-the-Ground Surveys & Field Data Collection

This method provides more granular and verified data but is often only possible after hostilities
have ceased.

o Objective: To conduct detailed assessments of specific sectors (e.g., housing, health,
education), verify remote sensing data, and assess social and economic impacts.

» Methodology:

o Team Deployment: Multi-disciplinary teams of experts (engineers, economists, social
scientists) are deployed to the affected city.[8]

o Area Sampling: The city is divided into zones, and representative areas are selected for
detailed inspection.

o Structural Assessment: Engineers conduct on-site inspections of buildings and
infrastructure to assess the extent of damage and the feasibility of repair.

o Household & Community Surveys: Data is collected from individuals, companies, and
institutions through surveys and interviews to quantify economic losses, displacement
patterns, and impacts on livelihoods.[8]

o Data Triangulation: Information is cross-referenced with municipal records, hospital data,
and reports from community leaders to build a comprehensive picture.

o Application: This approach was used in Sarajevo after the siege to compile a comprehensive
study of the €14 billion in damages.[8] The World Bank and UN have also used this
methodology, often in conjunction with remote sensing, in their Rapid Damage and Needs
Assessments (RDNA) for places like Gaza.[12]

Visualizing Urbicide: Frameworks and Processes

Logical Framework of Urbicide
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The diagram below illustrates the strategic logic of urbicide, showing how political intent is
translated into physical destruction with cascading social and cultural consequences.
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Caption: The strategic pathway from political intent to the long-term consequences of urbicide.

Workflow for Remote Damage Assessment

This diagram outlines the standardized process used by agencies like UNOSAT to analyze and
report on urban destruction from afar.
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Caption: Standardized workflow for satellite-based urban damage assessment in conflict

Zones.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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